Cas no 89711-97-7 (2(1H)-Pyrimidinone,6-(ethylamino)-)

2(1H)-Pyrimidinone,6-(ethylamino)- structure
89711-97-7 structure
Product Name:2(1H)-Pyrimidinone,6-(ethylamino)-
CAS No:89711-97-7
MF:C6H9N3O
MW:139.155160665512
CID:712246
PubChem ID:587094
Update Time:2025-04-19

2(1H)-Pyrimidinone,6-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,6-(ethylamino)-
    • 2(1H)-Pyrimidinone, 4-(ethylamino)- (9CI)
    • AKOS006347641
    • TVICROIWXBFQEL-UHFFFAOYSA-N
    • 89711-97-7
    • 4-(Ethylamino)-2(1H)-pyrimidinone #
    • n4-ethyl-cytosine
    • 6-(ethylamino)-1H-pyrimidin-2-one
    • 4-(Ethylamino)-2-pyrimidinol
    • 4N-Ethylcytosine
    • 4-N-Ethylcytosine
    • BDBM50389484
    • DTXSID50902727
    • NoName_3277
    • 4-(Ethylamino)pyrimidin-2-ol
    • SCHEMBL65489
    • CHEMBL2063065
    • Inchi: 1S/C6H9N3O/c1-2-7-5-3-4-8-6(10)9-5/h3-4H,2H2,1H3,(H2,7,8,9,10)
    • InChI Key: TVICROIWXBFQEL-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(N1)NCC

Computed Properties

  • Exact Mass: 139.074561919g/mol
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 53.5Ų
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